5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95%

• IUPAC Name: 5-(3-cyanophenyl)-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H8N2O3/c14-6-8-2-1-3-9(4-8)11-7-15-12(16)5-10(11)13(17)18/h1-5,7H,(H,15,16)(H,17,18)
• InChI Key: XXRHTCHMSCLASB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CNC(=O)C=C2C(=O)O)C#N
• Molecular Formula: C13H8N2O3
• DSSTOX Substance ID: DTXSID90686993
• Molecular Weight: 240.21 g/mol
• CAS RN: 1261903-41-6

Description

5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, also known as 5-CN-HIN, is a synthetic compound that is widely used in scientific research. It is a derivative of isonicotinic acid, which is an important component of many drugs. 5-CN-HIN has a range of biochemical and physiological effects and is used in a variety of laboratory experiments.

Scientific Research Applications

5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% has a variety of scientific research applications. It has been used to study the effects of isonicotinic acid derivatives on enzymes, proteins, and other biological molecules. It is also used to study the effects of isonicotinic acid derivatives on the development of various diseases, such as cancer and Alzheimer’s disease. Additionally, 5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% is used to study the effects of isonicotinic acid derivatives on the function of the immune system.

Mechanism of Action

The mechanism of action of 5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% is not yet fully understood. However, it is believed that it binds to certain receptors in the cell membrane, which then triggers a cascade of biochemical reactions. This cascade of reactions leads to the production of various molecules, such as enzymes and proteins, which then act on other molecules in the cell.
Biochemical and Physiological Effects
5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% has a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as tyrosine kinase, and to activate certain proteins, such as cyclin-dependent kinases. Additionally, 5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% has been shown to inhibit the growth of certain types of cancer cells and to induce the production of certain cytokines, such as interleukin-6.

Advantages and Limitations for Lab Experiments

5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable. Additionally, it is relatively inexpensive and can be used in a variety of experiments. However, 5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% also has several limitations. It is not yet fully understood how it interacts with other molecules in the cell, and its effects are not always consistent. Additionally, it is not always easy to control the concentrations of 5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% in experiments.

Future Directions

There are several potential future directions for 5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% research. One potential direction is to develop more effective methods for synthesizing and controlling the concentrations of 5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% in laboratory experiments. Additionally, further research is needed to better understand the mechanism of action of 5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% and its effects on various biochemical and physiological processes. Finally, further research is needed to develop new applications for 5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% in scientific research.

Synthesis Methods

5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% is synthesized using a two-step process. First, isonicotinic acid is reacted with 3-cyanophenol in the presence of an alkaline catalyst. This reaction produces a two-component intermediate, which is then reacted with a carboxylic acid in the presence of an acid catalyst. This reaction yields 5-(3-Cyanophenyl)-2-hydroxyisonicotinic acid, 95% as the final product.